Cas no 2248333-97-1 (4-Ethyl-2-oxoimidazolidine-4-carboxylic acid)

• Product Name: 4-Ethyl-2-oxoimidazolidine-4-carboxylic acid
• CAS No: 2248333-97-1
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• CID: 6369588
• PubChem ID: 137938613
• Update Time: 2025-05-20

4-Ethyl-2-oxoimidazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6511991
• 2248333-97-1
• 4-Ethyl-2-oxoimidazolidine-4-carboxylic acid

• Inchi： 1S/C6H10N2O3/c1-2-6(4(9)10)3-7-5(11)8-6/h2-3H2,1H3,(H,9,10)(H2,7,8,11)
• InChI Key： KXXQBMHSUOXYAC-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CNC(N1)=O)=O

Computed Properties

• Exact Mass: 158.06914219g/mol
• Monoisotopic Mass: 158.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 78.4Ų

Additional information on 4-Ethyl-2-oxoimidazolidine-4-carboxylic acid

Introduction to 4-Ethyl-2-oxoimidazolidine-4-carboxylic acid (CAS No: 2248333-97-1)

4-Ethyl-2-oxoimidazolidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2248333-97-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazolidine class, characterized by a five-membered ring containing two nitrogen atoms and a ketone group. The presence of an ethyl substituent at the 4-position and a carboxylic acid functionality at the 4-position further enhances its chemical reactivity and potential biological activity.

The structural features of 4-Ethyl-2-oxoimidazolidine-4-carboxylic acid make it a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents. The imidazolidine core is a common scaffold in many bioactive molecules, exhibiting properties that can be modulated to achieve specific pharmacological effects. The carboxylic acid group provides a site for further functionalization, enabling the attachment of various pharmacophores or biomolecules through esterification, amidation, or other coupling reactions.

In recent years, there has been a growing interest in heterocyclic compounds due to their broad spectrum of biological activities. 4-Ethyl-2-oxoimidazolidine-4-carboxylic acid has been studied for its potential role in drug discovery, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. The compound's ability to interact with biological targets such as enzymes and receptors has made it a valuable candidate for structure-activity relationship (SAR) studies.

One of the most compelling aspects of 4-Ethyl-2-oxoimidazolidine-4-carboxylic acid is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel derivatives with enhanced pharmacological properties. For instance, modifications at the ethyl substituent or the carboxylic acid group have led to compounds with improved solubility, bioavailability, and target specificity. These advancements highlight the compound's significance in medicinal chemistry and its potential to contribute to the next generation of therapeutics.

The synthesis of 4-Ethyl-2-oxoimidazolidine-4-carboxylic acid typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between appropriate precursors, followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its applications in industrial settings.

From a biological perspective, 4-Ethyl-2-oxoimidazolidine-4-carboxylic acid has been investigated for its potential interactions with various biological targets. Studies have suggested that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. Additionally, its structural motif has been explored for its ability to modulate receptor activity, which could be relevant in treating neurological disorders or metabolic diseases. These findings underscore the compound's therapeutic potential and justify further exploration.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like 4-Ethyl-2-oxoimidazolidine-4-carboxylic acid due to their diverse biological activities and synthetic flexibility. Companies are investing in research to uncover new derivatives with improved efficacy and safety profiles. Collaborative efforts between academic researchers and industry scientists are accelerating the discovery process, leading to promising candidates for clinical development.

In conclusion, 4-Ethyl-2-oxoimidazolidine-4-carboxylic acid (CAS No: 2248333-97-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.